![molecular formula C14H13N5OS2 B6165910 2-{[5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide CAS No. 887677-74-9](/img/no-structure.png)
2-{[5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
Overview
Description
Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds containing 1,2,4-triazole and thiazole rings are known to participate in a variety of chemical reactions. For example, triazoles can act as ligands in coordination chemistry, and thiazoles can undergo reactions at the sulfur or nitrogen atoms .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide' involves the reaction of 4-methylbenzenethiol with 5-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxylic acid, followed by the reaction of the resulting product with N-(1,3-thiazol-2-yl)acetamide.", "Starting Materials": [ "4-methylbenzenethiol", "5-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxylic acid", "N-(1,3-thiazol-2-yl)acetamide" ], "Reaction": [ "Step 1: 4-methylbenzenethiol is reacted with 5-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) in anhydrous dichloromethane (DCM) to form the intermediate product 5-(4-methylphenyl)-1H-1,2,4-triazole-3-thiol.", "Step 2: The intermediate product 5-(4-methylphenyl)-1H-1,2,4-triazole-3-thiol is then reacted with N-(1,3-thiazol-2-yl)acetamide in the presence of a base such as triethylamine (TEA) in anhydrous DCM to form the final product 2-{[5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide.", "Overall Reaction: 4-methylbenzenethiol + 5-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxylic acid + N-(1,3-thiazol-2-yl)acetamide + DCC + DMAP + TEA + DCM -> 2-{[5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide + byproducts" ] } | |
CAS RN |
887677-74-9 |
Molecular Formula |
C14H13N5OS2 |
Molecular Weight |
331.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
